Cas no 1383475-01-1 (7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid)

• Product Name: 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid
• CAS No: 1383475-01-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4828338
• PubChem ID: 67976217
• Update Time: 2026-02-27

7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid
• 7-oxo-1H-imidazo[1,2-a]pyridine-3-carboxylic acid
• 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid

• Inchi： 1S/C8H6N2O3/c11-5-1-2-10-6(8(12)13)4-9-7(10)3-5/h1-4,9H,(H,12,13)
• InChI Key： HLJITRHVENALQV-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2=CC(C=CN21)=O)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6

Additional information on 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid

Comprehensive Overview of 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 1383475-01-1)

7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 1383475-01-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both a hydroxy group and a carboxylic acid moiety in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their relevance in treating various diseases. Researchers are particularly interested in 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid due to its potential as a building block for small-molecule inhibitors and biologically active compounds. Its structural features allow for easy modification, enabling the synthesis of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.

The synthesis of 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend toward green chemistry and sustainable synthesis, which are hot topics in the scientific community.

From an analytical perspective, 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid is characterized using techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These tools ensure the compound's identity and purity, which are critical for its application in drug development. The compound's solubility, stability, and reactivity profiles are also extensively studied to optimize its use in various formulations.

One of the most searched questions related to this compound is: "What are the applications of 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid in medicine?" Current research suggests its potential as a precursor for anti-inflammatory agents and antimicrobial drugs. Its ability to interact with biological targets, such as enzymes and receptors, makes it a promising candidate for further investigation. Additionally, its role in combinatorial chemistry and high-throughput screening is being explored to accelerate drug discovery.

The pharmaceutical industry is increasingly focusing on imidazo[1,2-a]pyridine scaffolds due to their drug-like properties. 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are essential for oral bioavailability and target engagement. These attributes align with the industry's shift toward precision medicine and personalized therapeutics, addressing unmet medical needs.

In conclusion, 7-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic Acid (CAS No. 1383475-01-1) is a compound of high scientific and commercial value. Its structural versatility, coupled with its potential therapeutic applications, positions it as a key player in modern drug discovery. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative and effective treatments.